Cas no 54628-03-4 (2-(6-Chloro-3-pyridinyl)-1,3-benzoxazole)

• Product Name: 2-(6-Chloro-3-pyridinyl)-1,3-benzoxazole
• CAS No: 54628-03-4
• MF: C₁₂H₇ClN₂O
• MW: 230.64978146553
• MDL: MFCD08689673
• CID: 1067225
• PubChem ID: 18526114
• Update Time: 2025-10-28

2-(6-Chloro-3-pyridinyl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(6-Chloro-3-pyridinyl)-1,3-benzoxazole
• 2-(6-Chloropyridin-3-yl)-1,3-benzoxazole
• 2-(6-chloro-3-pyridyl)benzoxazole
• AG-A-31952
• CTK6H1392
• MolPort-001-757-876
• SBB097659
• 2-(6-Chloropyridin-3-yl)benzo[d]oxazole
• DB-354896
• AKOS005072390
• J-506170
• 54628-03-4
• CS-0331810
• SCHEMBL21462345
• MFCD08689673
• A918099
• DTXSID10594743
• EA-0604

• MDL： MFCD08689673
• Inchi： 1S/C12H7ClN2O/c13-11-6-5-8(7-14-11)12-15-9-3-1-2-4-10(9)16-12/h1-7H
• InChI Key： XJWQTNSNYCTDNN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1=NC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 230.02481
• Monoisotopic Mass: 230.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Melting Point: 177-179
• PSA: 38.92

2-(6-Chloro-3-pyridinyl)-1,3-benzoxazole Security Information

• Hazard Statement： Irritant
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(6-Chloro-3-pyridinyl)-1,3-benzoxazole

Recent Advances in the Study of 2-(6-Chloro-3-pyridinyl)-1,3-benzoxazole (CAS: 54628-03-4) in Chemical Biology and Pharmaceutical Research

2-(6-Chloro-3-pyridinyl)-1,3-benzoxazole (CAS: 54628-03-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzoxazole core and chloropyridine substituent, exhibits unique chemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its role as a scaffold for designing novel bioactive molecules, particularly in the context of antimicrobial, anticancer, and neuroprotective agents.

One of the key areas of research involving 2-(6-Chloro-3-pyridinyl)-1,3-benzoxazole is its potential as an antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a mechanism of action distinct from existing antibiotics. These findings underscore the potential of 2-(6-Chloro-3-pyridinyl)-1,3-benzoxazole as a lead compound for developing new antimicrobial therapies.

In addition to its antimicrobial properties, recent research has investigated the anticancer potential of 2-(6-Chloro-3-pyridinyl)-1,3-benzoxazole. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited selective cytotoxicity against cancer cell lines, particularly those associated with breast and lung cancers. The study proposed that the compound's ability to inhibit key signaling pathways, such as the PI3K/AKT/mTOR axis, contributes to its anticancer effects. These results suggest that further optimization of this scaffold could yield promising candidates for targeted cancer therapy.

Another emerging area of interest is the neuroprotective potential of 2-(6-Chloro-3-pyridinyl)-1,3-benzoxazole. A 2023 preprint study available on bioRxiv explored its effects on neuronal cells under oxidative stress conditions. The researchers observed that the compound significantly reduced reactive oxygen species (ROS) levels and improved cell viability, indicating its potential as a neuroprotective agent. While these findings are preliminary, they open new avenues for investigating the compound's role in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis and structural modification of 2-(6-Chloro-3-pyridinyl)-1,3-benzoxazole have also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route for this compound and its derivatives, emphasizing the use of green chemistry principles. The study also explored structure-activity relationships (SAR) to identify key functional groups that enhance bioactivity. These advancements in synthetic methodology are expected to facilitate further pharmacological studies and accelerate the development of new drug candidates based on this scaffold.

In conclusion, 2-(6-Chloro-3-pyridinyl)-1,3-benzoxazole (CAS: 54628-03-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent studies have highlighted its potential in antimicrobial, anticancer, and neuroprotective applications, while advances in synthetic chemistry have improved access to its derivatives. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its therapeutic potential in preclinical models. The continued investigation of this compound is likely to yield valuable insights and contribute to the development of novel therapeutic agents.